4-Morpholinamine,3-ethyl-,(3r)-

• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: (3R)-3-ethylmorpholin-4-amine
• InChI: InChI=1S/C6H14N2O/c1-2-6-5-9-4-3-8(6)7/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key: IJRLQDWXDFUGTM-ZCFIWIBFSA-N
• Isomeric SMILES: CC[C@@H]1COCCN1N
• Canonical SMILES: CCC1COCCN1N

Description

Morpholine derivatives are heterocyclic compounds containing a six-membered ring with one nitrogen and one oxygen atom. Such compounds are often intermediates in organic synthesis or bioactive molecules in medicinal chemistry .

Comparison with Similar Compounds

Structural Classification of Morpholine Derivatives

Morpholine derivatives can be categorized based on substituents and functional groups:

Compound Type	Example	Key Features	References
Sulfonyl Derivatives	3-(Morpholinosulfonyl)aniline	Morpholine linked via sulfonyl group; used in sulfonamide drug synthesis
Ketones/Amides	(4-Bromophenyl)(morpholino)methanone (3t)	Morpholine attached to aromatic ketone; high yield (89%) in synthesis
Morpholinones	6-(4-Nitrophenyl)-4-(2-phenylethyl)-3-morpholinone (6R)	Morpholine ring with ketone and nitro groups; stereospecific (6R configuration)
Complex Amines	N-[2-Nitro-3,6-bis(phenylsulfonyl)phenyl]-4-morpholinamine	Multi-substituted aromatic amine with sulfonyl groups

Physicochemical Properties

• Molecular Weight: 3t: Molecular weight ~300 g/mol (C₁₁H₁₂BrNO₂) . 6R-Morpholinone (C₁₈H₁₈N₂O₄): 326.35 g/mol . N-[2-Nitro-3,6-bis(phenylsulfonyl)phenyl]-4-morpholinamine: 503.55 g/mol .
• Stereochemistry: The (6R)-configured morpholinone () highlights the role of chirality in biological activity, a factor likely relevant to the (3r)-configuration of the target compound.

Functional and Pharmacological Differences

• Sulfonyl Derivatives : Exhibit sulfonamide-like activity, often used as enzyme inhibitors .
• Complex Amines : Bulky substituents (e.g., phenylsulfonyl groups) may improve metabolic stability but reduce solubility .

Data Tables

Table 2: Pharmacological Potential of Morpholine Derivatives

Compound	Potential Application	Key Structural Feature	Reference
1-Ethyl-4-(2-morpholin-4-ylethyl)-3,3-diphenyl-pyrrolidin-2-one	CNS modulation (e.g., anticonvulsants)	Diphenylpyrrolidinone core
6R-Morpholinone	Kinase inhibition	Nitrophenyl group
3-(Morpholinosulfonyl)aniline	Antibacterial agents	Sulfonamide linkage